Cas no 2091560-20-0 (1-(4-hydroxy-2-methoxyphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4-hydroxy-2-methoxyphenyl)cyclobutane-1-carbonitrile
• CAS No: 2091560-20-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6185889
• PubChem ID: 131254847
• Update Time: 2025-08-05

1-(4-hydroxy-2-methoxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-2-methoxyphenyl)cyclobutane-1-carbonitrile
• 2091560-20-0
• EN300-1849211

• Inchi： 1S/C12H13NO2/c1-15-11-7-9(14)3-4-10(11)12(8-13)5-2-6-12/h3-4,7,14H,2,5-6H2,1H3
• InChI Key： JZBVHTHSHIAOFH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1(C#N)CCC1)O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-(4-hydroxy-2-methoxyphenyl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(4-hydroxy-2-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 2091560-20-0)

The compound 1-(4-hydroxy-2-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 2091560-20-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutane ring fused with a hydroxyphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science, given its versatile reactivity and stability under controlled conditions.

In recent years, the demand for high-purity intermediates like 1-(4-hydroxy-2-methoxyphenyl)cyclobutane-1-carbonitrile has surged, driven by advancements in precision medicine and sustainable chemistry. This compound’s nitrile group and aromatic hydroxyl functionality enable it to participate in diverse chemical transformations, such as click chemistry and cross-coupling reactions. These properties align with the growing trend of green synthesis, where efficiency and minimal environmental impact are prioritized.

One of the most frequently searched questions about CAS No. 2091560-20-0 revolves around its synthetic routes and scalability. Industry professionals often explore its preparation via microwave-assisted synthesis or catalytic hydrogenation, methods that reduce waste and energy consumption. Additionally, its potential role in bioactive molecule design is a hot topic, especially in the context of neurodegenerative disease research and antibiotic development.

The physicochemical properties of 1-(4-hydroxy-2-methoxyphenyl)cyclobutane-1-carbonitrile further enhance its appeal. Its moderate solubility in polar solvents like DMSO and methanol facilitates its use in high-throughput screening assays. Moreover, its melting point and stability profile make it suitable for long-term storage, a critical factor for laboratory reagents and industrial-scale production.

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In conclusion, 1-(4-hydroxy-2-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 2091560-20-0) represents a nexus of scientific innovation and industrial utility. Its multifaceted chemistry, combined with rising demand for tailor-made intermediates, positions it as a key player in modern organic synthesis. As research continues to uncover new applications, this compound is poised to remain at the forefront of cutting-edge chemistry.